N-benzyl-2-tert-butyl-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-amine

• IUPAC Name: N-benzyl-2-tert-butyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H24N2O3S/c1-15-10-12-17(13-11-15)27(24,25)19-18(26-20(23-19)21(2,3)4)22-14-16-8-6-5-7-9-16/h5-13,22H,14H2,1-4H3
• InChI Key: YEVXXFOTEBVJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C(C)(C)C)NCC3=CC=CC=C3
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

“N-benzyl-2-tert-butyl-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-amine” is a chemical compound with a complex structure. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The compound also contains a benzyl group (a benzene ring attached to a CH2 group), a tert-butyl group (a central carbon atom attached to three methyl groups), and a sulfonyl group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to another carbon atom) attached to a 4-methylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The oxazole ring is a heterocyclic ring, which means it contains atoms of at least two different elements. This, along with the other functional groups, would likely result in a complex three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of the functional groups, and the presence of any charges or polar bonds.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, safe handling procedures should be followed to minimize risk.

Future Directions

The study of complex oxazole compounds is an active area of research, particularly in the field of medicinal chemistry, where oxazole rings are often found in bioactive compounds. Future research could involve the synthesis and testing of similar compounds to explore their potential uses.